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Abstract

Initially identified by its sequence homology to DNA methyltransferases, DNA methyltransferase

2 (Dnmt2) has been unequivocally characterized as a highly conserved tRNA

methyltransferase. This enzyme catalyzes the formation of 5-methylcytosine (m5C) at position

38 (C38) in the anticodon loop of a specific subset of tRNAs. Far from being a redundant

enzyme, Dnmt2 plays a critical role in cellular homeostasis through its multifaceted functions. It

is a key guardian of tRNA integrity, protecting specific tRNAs from stress-induced cleavage and

subsequent fragmentation. This stability function is intrinsically linked to its role as a modulator

of protein synthesis, where it not only supports global translation rates but also ensures

translational fidelity by preventing codon mistranslation. Furthermore, Dnmt2 is a crucial

component of the cellular stress response, relocalizing to stress granules and influencing small

RNA pathways. This technical guide provides an in-depth overview of the core biological

functions of Dnmt2, presenting key quantitative data, detailed experimental protocols, and

visual pathways to support researchers and drug development professionals.

Introduction
DNA methyltransferase 2 (Dnmt2), also known as TRDMT1 (tRNA aspartic acid

methyltransferase 1), is the most conserved member of the Dnmt family, with orthologs found in

nearly all forms of life. Its strong sequence and structural similarity to eukaryotic DNA

methyltransferases initially suggested a role in epigenetic DNA modification. However,
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extensive research revealed that Dnmt2 exhibits negligible DNA methylation activity and

instead functions as a potent RNA methyltransferase.

The primary catalytic function of Dnmt2 is the transfer of a methyl group from the cofactor S-

adenosyl-methionine (SAM) to the C5 position of cytosine 38 in the anticodon loop of specific

tRNAs, including tRNAAsp(GUC), tRNAGly(GCC), and tRNAVal(AAC). While organisms

lacking Dnmt2 are often viable under standard laboratory conditions, they exhibit increased

sensitivity to stress and display subtle but significant developmental phenotypes, highlighting

the enzyme's critical role in maintaining cellular robustness and translational integrity.

Molecular Mechanism and Substrate Specificity
Dnmt2 employs a catalytic mechanism that is remarkably similar to that of DNA (cytosine-C5)-

methyltransferases. The process involves a nucleophilic attack from a conserved cysteine

residue within the enzyme's active site onto the C6 position of the target cytosine in the tRNA,

flipping the base out of the helical stack. This allows for the transfer of the methyl group from

SAM to the C5 position. Site-directed mutagenesis has confirmed that conserved residues in

motifs IV, VI, and VIII, which are characteristic of DNA methyltransferases, are essential for

catalysis.

The substrate specificity of Dnmt2 is highly regulated. In humans, mice, and Drosophila, the

primary targets are tRNAAsp(GUC), tRNAGly(GCC), and tRNAVal(AAC). However, the

substrate repertoire can vary between species, with tRNAGlu being a confirmed target in

organisms like Schizosaccharomyces pombe. Recognition is determined by structural features

of the tRNA, particularly the anticodon loop sequence.

Core Biological Functions
Guardian of tRNA Integrity
A primary function of Dnmt2 is to protect tRNAs from degradation. The m5C modification at

C38 stabilizes the tRNA structure, rendering it resistant to cleavage by stress-activated

endonucleases such as angiogenin. In the absence of Dnmt2, tRNAs are more susceptible to

fragmentation, especially under conditions of oxidative or thermal stress. This leads to an

accumulation of tRNA-derived small RNA fragments (tRFs), which can have downstream

regulatory effects on cellular processes, including the small RNA homeostasis.
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Available at: [https://www.benchchem.com/product/b15571979#biological-function-of-dnmt2-
trna-methyltransferase]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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